1-(3-Oxo-3-piperidin-1-ylpropyl)pyrrolidine-2,5-dione

• IUPAC Name: 1-(3-oxo-3-piperidin-1-ylpropyl)pyrrolidine-2,5-dione
• InChI: InChI=1S/C12H18N2O3/c15-10(13-7-2-1-3-8-13)6-9-14-11(16)4-5-12(14)17/h1-9H2
• InChI Key: PPBGRMIMEJJEIL-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)CCN2C(=O)CCC2=O
• Molecular Formula: C12H18N2O3
• Molecular Weight: 238.28 g/mol

Description

1-(3-Oxo-3-piperidin-1-ylpropyl)pyrrolidine-2,5-dione, also known as CPP-115, is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic applications. CPP-115 is a derivative of vigabatrin, an antiepileptic drug, and has been shown to have promising effects in the treatment of a variety of neurological and psychiatric disorders.

Mechanism of Action

1-(3-Oxo-3-piperidin-1-ylpropyl)pyrrolidine-2,5-dione works by inhibiting the enzyme GABA aminotransferase, which is responsible for the breakdown of the neurotransmitter GABA. By inhibiting this enzyme, 1-(3-Oxo-3-piperidin-1-ylpropyl)pyrrolidine-2,5-dione increases the levels of GABA in the brain, leading to its therapeutic effects.
Biochemical and physiological effects:
1-(3-Oxo-3-piperidin-1-ylpropyl)pyrrolidine-2,5-dione has been shown to have a variety of biochemical and physiological effects. In animal models, it has been shown to increase GABA levels in the brain, decrease seizure activity, and reduce anxiety-like behavior. Additionally, 1-(3-Oxo-3-piperidin-1-ylpropyl)pyrrolidine-2,5-dione has been shown to enhance cognitive function in both healthy individuals and those with cognitive impairments.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(3-Oxo-3-piperidin-1-ylpropyl)pyrrolidine-2,5-dione in lab experiments is its specificity for GABA aminotransferase. This allows researchers to study the effects of GABA specifically, without interference from other neurotransmitters. However, one limitation of using 1-(3-Oxo-3-piperidin-1-ylpropyl)pyrrolidine-2,5-dione is its potential toxicity, as high doses have been shown to cause liver damage in animal models.

Future Directions

There are several potential future directions for research on 1-(3-Oxo-3-piperidin-1-ylpropyl)pyrrolidine-2,5-dione. One area of interest is its potential use in the treatment of addiction, specifically for cocaine and alcohol dependence. Additionally, further studies are needed to determine the optimal dosage and administration of 1-(3-Oxo-3-piperidin-1-ylpropyl)pyrrolidine-2,5-dione for therapeutic use. Finally, more research is needed to fully understand the biochemical and physiological effects of 1-(3-Oxo-3-piperidin-1-ylpropyl)pyrrolidine-2,5-dione in humans.

Synthesis Methods

1-(3-Oxo-3-piperidin-1-ylpropyl)pyrrolidine-2,5-dione is synthesized through a multi-step process that involves the reaction of vigabatrin with various reagents. The final product is a white crystalline powder that is soluble in water and has a molecular weight of 224.25 g/mol.

Scientific Research Applications

1-(3-Oxo-3-piperidin-1-ylpropyl)pyrrolidine-2,5-dione has been the subject of numerous scientific studies due to its potential therapeutic applications. It has been shown to have anticonvulsant, analgesic, anxiolytic, and cognitive-enhancing effects in animal models. Additionally, 1-(3-Oxo-3-piperidin-1-ylpropyl)pyrrolidine-2,5-dione has been studied for its potential use in the treatment of addiction, specifically for cocaine and alcohol dependence.